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Compound of Interest

Compound Name: Glyceryl Dimyristate

Cat. No.: B052915 Get Quote

Introduction: Glyceryl dimyristate, a diacylglycerol ester of glycerin and myristic acid, is a

multifaceted compound with significant applications in pharmaceutical sciences and research.

Its isomeric forms, primarily 1,2- and 1,3-dimyristin, serve as crucial components in advanced

drug delivery systems and as activators of key cellular signaling pathways. This technical guide

provides an in-depth overview of glyceryl dimyristate, focusing on its physicochemical

properties, its role in drug formulation, and its biological activity, tailored for researchers,

scientists, and drug development professionals.

Core Physicochemical Data
Glyceryl dimyristate is characterized by its two myristic acid chains attached to a glycerol

backbone. The position of these fatty acid chains gives rise to different isomers, each with a

distinct CAS number but an identical molecular weight.
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Property Value Isomer CAS Number Reference

Molecular

Formula
C31H60O5 1,3-dimyristin 7770-09-4 [1]

1,2-dimyristin 20255-94-1

Unspecified 53563-63-6 [2]

Molecular Weight 512.81 g/mol 1,3-dimyristin 7770-09-4 [1]

512.8 g/mol 1,2-dimyristin 20255-94-1

Physical

Description

White to off-white

solid
1,3-dimyristin 7770-09-4 [3]

Density (approx.) 0.94 g/cm³ 1,3-dimyristin 7770-09-4 [4]

Boiling Point

(est.)

585.4 °C at 760

mmHg
1,3-dimyristin 7770-09-4 [4]

Flash Point (est.) 170 °C 1,3-dimyristin 7770-09-4 [4]

Solubility Profile
The solubility of glyceryl dimyristate is a critical factor in its application in various

formulations. Below is a summary of its solubility in common laboratory solvents.

Solvent Solubility (1,3-dimyristin) Reference

Dimethylformamide (DMF) 20 mg/mL [5]

Dimethyl sulfoxide (DMSO) 2 mg/mL (with heating) [3]

Ethanol 30 mg/mL [5]

Phosphate-Buffered Saline

(PBS, pH 7.2)
0.25 mg/mL [5]

Chloroform Soluble

Water Insoluble
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Applications in Drug Delivery and Research
Glyceryl dimyristate is a key excipient in the development of lipid-based drug delivery

systems, particularly Solid Lipid Nanoparticles (SLNs). These systems are designed to

enhance the bioavailability of poorly soluble drugs, offer controlled release, and provide a

biocompatible and biodegradable carrier.

Experimental Protocol: Preparation of Solid Lipid
Nanoparticles (SLNs) by High-Pressure Homogenization
This protocol outlines a general method for the preparation of SLNs using a solid lipid like

glyceryl dimyristate. The technique involves creating a nanoemulsion at a temperature above

the lipid's melting point, which is then cooled to form solid nanoparticles.

Materials and Equipment:

Glyceryl dimyristate (solid lipid)

Surfactant (e.g., Poloxamer 188, Tween® 80)

Active Pharmaceutical Ingredient (API)

Purified Water

High-shear homogenizer

High-pressure homogenizer (HPH)

Magnetic stirrer with heating plate

Particle size analyzer

Procedure:

Preparation of the Lipid Phase: The glyceryl dimyristate is melted at a temperature 5-10°C

above its melting point. The lipophilic API is then dissolved in the molten lipid.
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Preparation of the Aqueous Phase: The surfactant is dissolved in purified water and heated

to the same temperature as the lipid phase.

Formation of a Pre-emulsion: The hot aqueous phase is added to the molten lipid phase

under continuous high-shear homogenization for 5-10 minutes to form a coarse oil-in-water

pre-emulsion.

High-Pressure Homogenization: The hot pre-emulsion is immediately transferred to a pre-

heated high-pressure homogenizer. Homogenization is typically carried out for 3-5 cycles at

a pressure of 500-1500 bar.

Cooling and SLN Formation: The resulting hot nanoemulsion is cooled to room temperature,

leading to the recrystallization of the lipid and the formation of solid lipid nanoparticles.

Characterization: The SLN dispersion is characterized for particle size, polydispersity index

(PDI), and zeta potential using a particle size analyzer.
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Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Experimental Protocol: Use of 1,3-Dimyristin as an
Internal Standard in Lipidomics
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1,3-Dimyristin is utilized as an internal standard in the quantification of mono- and

diacylglycerols in biological samples using techniques like Gas Chromatography-Mass

Spectrometry (GC-MS).

Principle: An internal standard (IS) is a compound with similar chemical properties to the

analytes of interest, which is added in a known amount to samples, calibrators, and controls. It

is used to correct for the loss of analyte during sample preparation and for variations in

instrument response.

Procedure Outline:

Preparation of Stock Solution: A stock solution of 1,3-dimyristin is prepared in a suitable

organic solvent (e.g., chloroform/methanol) at a known concentration (e.g., 1 mg/mL).

Sample Preparation: A known volume of the internal standard stock solution is added to the

biological sample (e.g., plasma, tissue homogenate) before lipid extraction.

Lipid Extraction: Lipids are extracted from the sample using a standard method such as

Folch or Bligh-Dyer extraction.

Derivatization: The hydroxyl group of the diacylglycerols is often derivatized (e.g., silylation)

to improve their volatility and chromatographic properties for GC analysis.

GC-MS Analysis: The derivatized lipid extract is injected into the GC-MS system. The

instrument is operated in selected ion monitoring (SIM) mode to detect and quantify specific

ions for the analytes and the internal standard.

Quantification: The concentration of the endogenous diacylglycerols is calculated by

comparing the ratio of their peak areas to the peak area of the 1,3-dimyristin internal

standard against a calibration curve.

Biological Activity: Role in Cellular Signaling
Diacylglycerols, including glyceryl dimyristate, are crucial second messengers in cellular

signaling. Specifically, they are known activators of Protein Kinase C (PKC) isoforms. The

activation of PKC by diacylglycerols plays a pivotal role in a multitude of cellular processes,

including cell proliferation, differentiation, and apoptosis.
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The Diacylglycerol-PKC Signaling Pathway
The binding of an agonist (e.g., a hormone or growth factor) to a G-protein coupled receptor

(GPCR) or a receptor tyrosine kinase (RTK) can activate Phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 diffuses into the cytoplasm to

release calcium from intracellular stores, DAG remains in the plasma membrane where it

recruits and activates members of the PKC family. Activated PKC can then phosphorylate a

wide range of downstream target proteins, leading to various cellular responses.
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Diacylglycerol-mediated activation of Protein Kinase C (PKC).
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Isomeric Forms of Glyceryl Dimyristate
The isomeric forms of glyceryl dimyristate are positional isomers, differing in the points of

attachment of the myristic acid chains to the glycerol backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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